Cas no 921198-26-7 (Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-)

Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]- structure
921198-26-7 structure
Product Name:Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-
CAS No:921198-26-7
MF:C25H22BNO2
MW:379.258686542511
CID:745538
PubChem ID:71422435
Update Time:2025-04-19

Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-
    • [2-[[methyl(pyren-2-ylmethyl)amino]methyl]phenyl]boronic acid
    • [2-({METHYL[(PYREN-2-YL)METHYL]AMINO}METHYL)PHENYL]BORONIC ACID
    • SB83628
    • starbld0019304
    • DTXSID30841463
    • 921198-26-7
    • (2-((Methyl(pyren-2-ylmethyl)amino)methyl)phenyl)boronic acid
    • Inchi: 1S/C25H22BNO2/c1-27(16-22-5-2-3-8-23(22)26(28)29)15-17-13-20-11-9-18-6-4-7-19-10-12-21(14-17)25(20)24(18)19/h2-14,28-29H,15-16H2,1H3
    • InChI Key: JGICDDIZSPLLGV-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC=CC=1CN(C)CC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34)O

Computed Properties

  • Exact Mass: 379.1743591g/mol
  • Monoisotopic Mass: 379.1743591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7Ų
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